Cas no 2138557-79-4 (4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol)

• Product Name: 4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol
• CAS No: 2138557-79-4
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5817690
• PubChem ID: 165497276
• Update Time: 2025-05-30

4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138557-79-4
• EN300-1159011
• 4-methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol
• 4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol

• Inchi： 1S/C13H25NO/c1-10-4-5-11(15)8-12(10)14(3)9-13(2)6-7-13/h10-12,15H,4-9H2,1-3H3
• InChI Key： FZZIBMPKLZPIJN-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N(C)CC1(C)CC1

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol

Introduction to 4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol (CAS No. 2138557-79-4)

4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol is a complex organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2138557-79-4, features a cyclohexane core substituted with various functional groups, making it a promising candidate for further exploration in drug discovery and development. The intricate arrangement of atoms and the presence of multiple stereocenters contribute to its potential biological activity, which has been the focus of recent research efforts.

The molecular structure of 4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol consists of a cyclohexane ring substituted at the 3-position with a bulky amine group. This amine group is further modified with a methyl group and a (1-methylcyclopropyl)methyl moiety, creating a highly substituted and sterically demanding molecule. Such structural complexity often correlates with unique pharmacological properties, making this compound an intriguing subject for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets. Studies suggest that the amine substituents may interact with enzymes or receptors involved in critical metabolic pathways. The cyclohexane ring, being relatively rigid, could provide steric constraints that enhance binding affinity, while the methyl groups may modulate solubility and metabolic stability.

In the context of drug discovery, the synthesis of analogs of 4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol has been explored to optimize its pharmacokinetic profile. Researchers have focused on modifying the substituents while maintaining the core cyclohexane scaffold to retain biological activity. These efforts have led to the identification of several derivatives with enhanced potency and selectivity against specific targets.

The compound’s potential applications extend beyond traditional pharmaceuticals. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, including those used in agrochemicals and specialty chemicals. The ability to fine-tune its properties through structural modifications opens up possibilities for tailored applications in various industries.

From a synthetic chemistry perspective, 4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol presents challenges due to its complex stereochemistry. However, recent methodological advancements in asymmetric synthesis have made it more feasible to construct such molecules with high enantiomeric purity. These techniques are crucial for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

The pharmacological evaluation of 4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol has revealed promising results in preclinical studies. Initial assays indicate that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. Further investigation is warranted to fully elucidate its mechanism of action and therapeutic potential.

The compound’s solubility profile is another area of interest. Due to its bulky substituents, it may exhibit limited solubility in water, which could impact its bioavailability. However, strategies such as prodrug design or formulation optimization could mitigate these issues, making it more suitable for clinical applications.

The regulatory landscape for novel compounds like 4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) and rigorous safety testing is essential before it can be considered for commercialization. Collaborative efforts between synthetic chemists, biologists, and regulatory experts are crucial to navigate these requirements efficiently.

The future direction of research on 4-Methyl-3-{methyl[(1-methylcyclopropyl)methyl]amino}cyclohexan-1-ol includes exploring its potential as a lead compound for new drug candidates. Additionally, investigating its interactions with other biological systems may uncover novel therapeutic applications or reveal unexpected toxicological profiles.

In conclusion, 4-Methyl-3-{methyl[(1-methyle yc lo propyl)m ethyl]amino}cy clohexan - 1 - ol (CAS No. 2138557 - 79 - 4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique properties make it an attractive candidate for further development, and ongoing studies continue to expand our understanding of its applications and limitations.